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Compound of Interest

Compound Name: Thorium-230

Cat. No.: B1204741

Introduction

This document provides essential safety and logistical information for the handling of Thorium-
230 in a laboratory setting. Thorium-230 is a naturally occurring radioactive material that poses
a significant health risk if not handled properly. The primary hazard associated with Thorium-
230 is its alpha particle emissions. While alpha particles have a very short range and are easily
shielded, they can cause significant damage if inhaled or ingested.[1][2] Adherence to the
following procedures is critical to ensure the safety of all laboratory personnel and the
environment.

Radiological Properties and Hazards

Thorium-230 is a potent alpha emitter and also emits weak gamma rays.[1] The primary
hazard is internal exposure through inhalation or ingestion, which can lead to an increased risk
of lung and bone cancer. External radiation exposure from Thorium-230 is a lesser concern
due to the low penetration ability of alpha particles.[1]

Key Operational Principles

The principle of ALARA (As Low As Reasonably Achievable) must be strictly followed to
minimize radiation exposure. This is achieved through a combination of time, distance, and
shielding.[3]

» Time: Minimize the duration of handling radioactive materials.
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o Distance: Maximize the distance from the radioactive source. The intensity of radiation
decreases with the square of the distance.

» Shielding: Use appropriate shielding for the type of radiation. For Thorium-230, the primary
concern is containment to prevent inhalation or ingestion, rather than shielding against
external radiation.

Personal Protective Equipment (PPE)

The minimum required PPE for handling unsealed Thorium-230 sources includes:

o Disposable Gloves: Nitrile or latex gloves should be worn at all times.[4] Gloves should be
changed frequently, especially if contamination is suspected.[4]

o Lab Coat: A full-length lab coat, worn closed with sleeves rolled down, is mandatory.[4]

o Safety Glasses: Safety glasses with side shields are required to protect against splashes of
radioactive solutions.[4]

» Closed-toe Shoes: Never wear sandals or open-toed shoes in a laboratory where radioactive
materials are handled.[4]

For procedures with a higher risk of generating airborne contamination (e.g., handling powders
or creating aerosols), respiratory protection is required.

» Respiratory Protection: A NIOSH-approved respirator, such as an N-95, N-99, or N-100
filtering facepiece respirator, or a full-face respirator with appropriate cartridges, should be
used.

Dosimetry and Monitoring

Personnel handling Thorium-230 should be issued appropriate dosimeters to monitor their
radiation dose.

e Body and Ring Badges: These are used to monitor whole-body and extremity doses.[3]

e Survey Meters: A Geiger-Muller (GM) survey meter with a pancake probe is suitable for
detecting Thorium-230 contamination on surfaces.[3] Regular surveys of the work area,
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hands, and clothing should be performed during and after handling.[3][5]

Quantitative Data

The following tables provide key quantitative data for Thorium-230.

Table 1: Radiological Properties of Thorium-230

Property Value
Half-life 75,380 years
Primary Emissions Alpha particles, weak Gamma rays

- 0.068857 Rem/hr at 1 meter from a 1 Curie
Specific Gamma Ray Dose Constant
source

Table 2: Estimated Gamma Dose Rates for a 1 mCi Thorium-230 Source

Distance from Source Dose Rate (mrem/hr)
lcm 688.57

10 cm 6.89

1 meter 0.069

Table 3: Surface Contamination Limits for Thorium-230

Type of Contamination Limit (dpm/100 cm?)
Removable Alpha 20
Total (Fixed + Removable) Alpha 100 (average), 300 (maximum)

Experimental Protocol: Handling a Thorium-230
Standard Solution
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This protocol outlines the steps for safely handling a Thorium-230 standard solution for
experimental use.

1. Preparation 1.1. Training: Ensure all personnel involved have received specific training on
the hazards and safe handling of Thorium-230 and other alpha emitters. 1.2. Designated Area:
Designate a specific work area for handling Thorium-230. The area should be clearly marked
with "Caution, Radioactive Material" signs.[5] 1.3. Surface Covering: Cover the work surface
with plastic-backed absorbent paper.[3] 1.4. PPE: Don the required PPE: lab coat, safety
glasses, and double nitrile gloves. 1.5. Survey Meter: Ensure a calibrated and operational GM
survey meter with a pancake probe is readily available. 1.6. Waste Containers: Prepare
properly labeled radioactive waste containers for solid and liquid waste.[6]

2. Handling Procedure 2.1. Source Retrieval: Retrieve the Thorium-230 standard solution from
its designated storage location. 2.2. Work in a Fume Hood: All manipulations of the open
source solution must be performed in a certified chemical fume hood to prevent inhalation of
any aerosols. 2.3. Use of Tongs: Use tongs or other remote handling tools to manipulate the
source vial to maximize distance.[7] 2.4. Aliquoting: 2.4.1. Place the source vial in a stable
holder within the fume hood. 2.4.2. Use a calibrated micropipette with a disposable tip to
withdraw the desired aliquot. 2.4.3. Dispense the aliquot into the receiving vessel. 2.4.4. Eject
the pipette tip directly into the solid radioactive waste container. 2.5. Sealing: Securely cap the
source vial and the receiving vessel.

3. Post-Handling Procedures 3.1. Source Storage: Return the Thorium-230 source to its
designated and shielded storage location. 3.2. Area Survey: Survey the work area, fume hood,
and all equipment used for contamination with the GM survey meter. 3.3. Personal Survey:
Survey your hands (before removing gloves), lab coat, and shoes for contamination. 3.4.
Decontamination: If contamination is found, decontaminate the area or item using an
appropriate decontamination solution (e.g., Radiacwash). If skin contamination occurs, wash
gently with soap and cool water. 3.5. Waste Disposal: Place all contaminated disposable items
(gloves, absorbent paper, pipette tips) into the designated solid radioactive waste container.[6]
Dispose of any liquid waste in the appropriate liquid radioactive waste container.[8] 3.6. Glove
Removal: Remove the outer pair of gloves and dispose of them in the radioactive waste. Then,
remove the inner pair of gloves and dispose of them. 3.7. Hand Washing: Wash hands
thoroughly with soap and water after removing all PPE.
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Operational and Disposal Plans

Operational Plan

 Inventory Control: Maintain a detailed inventory of all Thorium-230 sources, including
receipt, use, and disposal records.[3]

o Security: Secure all Thorium-230 sources against unauthorized access or removal.[5]

o Emergency Procedures: Establish and post emergency procedures for spills or other
incidents involving Thorium-230.

Disposal Plan

Radioactive waste containing Thorium-230 must be segregated and disposed of according to
institutional and regulatory requirements.

» Waste Segregation:

o Solid Waste: Segregate dry solid waste (e.g., gloves, paper towels) from sharps (e.g.,
needles, contaminated glassware).[6]

o Liquid Waste: Segregate aqueous liquid waste from organic liquid waste.[9]

o Isotope Segregation: Do not mix Thorium-230 waste with other radionuclides unless
approved by the Radiation Safety Officer.[6]

e Waste Packaging:

o Solid Waste: Place in a plastic bag within a designated, labeled radioactive waste
container.[6]

o Sharps: Place in a puncture-resistant sharps container.[6]

o Liquid Waste: Collect in a sealed, compatible container provided by the institution's
radiation safety office.[9] Do not fill containers beyond 75% capacity to allow for
expansion.
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» Labeling: All radioactive waste containers must be clearly labeled with "Caution, Radioactive
Material," the isotope (Thorium-230), the activity, the date, and the chemical composition of

the waste.[6]

» Disposal: Contact your institution's Radiation Safety Officer or Environmental Health and
Safety department to arrange for the pickup and disposal of radioactive waste.[9][10] Do not
dispose of radioactive waste in the regular trash or down the drain unless specifically
authorized.[8]

Visualizations
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Caption: Workflow for the safe handling and disposal of Thorium-230 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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